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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial investigations into the biological activity of Phenyl isobutyrate revealed a

significant scarcity of available data in publicly accessible scientific literature. The majority of

research has been conducted on a related but structurally distinct compound, sodium

phenylbutyrate. This document will summarize the available information on Phenyl
isobutyrate and clarify the distinction between these two molecules.

Introduction: The Paucity of Biological Data on
Phenyl Isobutyrate
Phenyl isobutyrate (CAS 20279-29-2), also known as phenyl 2-methylpropanoate, is an

organic ester.[1][2][3] Despite its presence in chemical databases and its use in certain

industries, there is a notable lack of comprehensive studies detailing its biological activities and

potential therapeutic applications. Searches of prominent scientific databases, including

PubMed, yield minimal to no specific data on its mechanism of action, pharmacological effects,

or involvement in signaling pathways.[1]

It is crucial to distinguish Phenyl isobutyrate from the extensively studied compound, Sodium

Phenylbutyrate. The latter is a well-established histone deacetylase (HDAC) inhibitor with

documented applications in treating urea cycle disorders and has been investigated for its

potential in cancer therapy and neurodegenerative diseases.[4] The structural difference, with

Phenyl isobutyrate being an ester of phenol and isobutyric acid, and Phenylbutyrate having a
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phenyl group attached to the butyric acid chain, leads to different chemical properties and,

presumably, distinct biological effects.

Chemical and Physical Properties
While biological data is scarce, the chemical and physical properties of Phenyl isobutyrate are

well-documented.

Table 1: Physicochemical Properties of Phenyl Isobutyrate[1][3][5][6][7]

Property Value

CAS Number 20279-29-2

Molecular Formula C10H12O2

Molecular Weight 164.20 g/mol

IUPAC Name phenyl 2-methylpropanoate

Synonyms
Phenyl 2-methylpropionate, Isobutyric acid,

phenyl ester

Appearance Colorless to pale yellow liquid

Odor Fruity

Boiling Point 110°C

Solubility Insoluble in water; soluble in organic solvents

Potential Applications (Non-Biological)
Based on the available information, the primary applications of Phenyl isobutyrate are in the

fragrance and flavor industries due to its characteristic fruity odor.[2][8] It is used as a

component in perfumes and as a flavoring agent.
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Currently, there is no substantive scientific literature to support a detailed discussion of the

biological activity of Phenyl isobutyrate. Consequently, information regarding its mechanism

of action and any associated signaling pathways is unavailable. The creation of diagrams for

signaling pathways or experimental workflows is therefore not possible.

Quantitative Data and Experimental Protocols: An
Absence of Evidence
The lack of research into the biological effects of Phenyl isobutyrate means there is no

quantitative data, such as IC50 or EC50 values, to present in a structured table. Similarly,

detailed experimental protocols for studying its biological activity have not been published.

Conclusion
In conclusion, while Phenyl isobutyrate is a known chemical entity with applications in the

fragrance and flavor industries, its biological activity and potential for therapeutic use remain

largely unexplored. The scientific community has, to date, focused its attention on the related

compound, Sodium Phenylbutyrate. For researchers, scientists, and drug development

professionals, Phenyl isobutyrate represents a molecule with a significant knowledge gap.

Future in-vitro and in-vivo studies would be necessary to determine if it possesses any

significant biological properties worthy of further investigation for potential therapeutic

applications. Until such research is conducted and published, a comprehensive technical guide

on its biological activity cannot be formulated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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